3-(4-chlorophenyl)-3-hydroxy-1-(4-methoxyphenyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide

• IUPAC Name: 3-(4-chlorophenyl)-1-(4-methoxyphenyl)-2,5,6,7,8,9-hexahydroimidazo[1,2-a]azepin-4-ium-3-ol;bromide
• InChI: InChI=1S/C21H24ClN2O2.BrH/c1-26-19-12-10-18(11-13-19)23-15-21(25,16-6-8-17(22)9-7-16)24-14-4-2-3-5-20(23)24;/h6-13,25H,2-5,14-15H2,1H3;1H/q+1;/p-1
• InChI Key: UDIQUCQVGBDIBG-UHFFFAOYSA-M
• Canonical SMILES: COC1=CC=C(C=C1)N2CC([N+]3=C2CCCCC3)(C4=CC=C(C=C4)Cl)O.[Br-]
• Molecular Formula: C21H24BrClN2O2
• Molecular Weight: 451.8 g/mol

Description

3-(4-chlorophenyl)-3-hydroxy-1-(4-methoxyphenyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide is a useful research compound. Its molecular formula is C21H24BrClN2O2 and its molecular weight is 451.79. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

The synthesis and evaluation of similar imidazo[1,2-a]azepine derivatives have revealed their potential antiviral activities. One study focused on the antiviral properties of 1-(4-chlorophenyl)-4-(para-tolyl)-5,6,7,8-tetrahydro-2a,4a-diazacyclopenta[cd]azulene-2-carboxylic acid (thio)amides, demonstrating high levels of antiviral activity against the Flu A H1N1 California/07/2009 virus (Demchenko et al., 2019).

Antibacterial and Antifungal Activity

Another study synthesized novel 1-aryl-3-biphenyl-4-yl-3-hydroxy-2,5,6,7,8,9-hexahydro-3H-imidazo[1,2-a]azepin-1-ium bromides, which displayed significant in vitro antimicrobial activity against Staphylococcus aureus, Cryptococcus neoformans, and Candida albicans, indicating their potential as antimicrobial agents (Demchenko et al., 2020).

Structural Analysis and Docking Studies

Structural and docking studies of tetrazole derivatives, including those structurally related to the imidazo[1,2-a]azepin-1-ium bromide class, have provided insights into their interaction with biological targets. These studies contribute to understanding the orientation and interaction of these molecules within the active sites of enzymes, such as the cyclooxygenase-2 enzyme, which can guide the development of new therapeutic agents (Al-Hourani et al., 2015).

Synthesis and Chemical Properties

Research on the synthesis of azepino[1,2-a]benzimidazoles and imidazo[1,2-a]azepines has led to the development of methods for creating a range of derivatives with potential biological activities. These studies provide valuable insights into the chemical properties and reactivity of imidazo[1,2-a]azepin-1-ium bromide derivatives, laying the groundwork for further pharmacological exploration (Potikha et al., 2011).